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Compound of Interest

Compound Name:
2-Chloropropan-1-amine

hydrochloride

CAS No.: 6266-35-9

Cat. No.: B3024058

Get Quote

Core Identity & Strategic Significance[1][2][3]
2-Chloropropan-1-amine hydrochloride (CAS: 6266-35-9) is a bifunctional alkylating agent

and a critical intermediate in the synthesis of nitrogen-containing heterocycles.[1][2] In

medicinal chemistry, it serves as a "masked" synthon for 2-methylaziridine (propyleneimine),

allowing for the controlled introduction of 2-aminopropyl or 2-chloropropyl motifs into drug

scaffolds.[2]

Unlike its regioisomer (1-chloropropan-2-amine), this compound features a primary amine

adjacent to a secondary alkyl chloride.[2] This specific architecture creates a high-energy

potential for intramolecular cyclization, making it a potent electrophile under physiological or

basic conditions.[2]

Part 1: Chemical Architecture & Properties[1][3]
The reactivity of CID 145855 is defined by the "beta-chloroamine" effect.[2] The lone pair on

the nitrogen atom is positioned to perform an intramolecular nucleophilic attack on the beta-

carbon, displacing the chloride ion.[3]
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Property Data

IUPAC Name 2-chloropropan-1-amine hydrochloride

Common Synonyms
1-amino-2-chloropropane HCl; 2-

chloropropylamine HCl

Molecular Formula
(Salt);

(Free Base)

Molecular Weight 130.02 g/mol

Physical State Hygroscopic crystalline solid (white to off-white)

Solubility
Highly soluble in water, methanol; sparingly

soluble in non-polar solvents.[1][2][4][5]

Key Hazard
Vesicant / Alkylating Agent.[1][2] Causes severe

skin burns.[2]

Part 2: Synthesis & Production
The industrial and laboratory standard for synthesizing 2-chloropropan-1-amine
hydrochloride involves the deformylative chlorination of 1-amino-2-propanol

(isopropanolamine).[2] The use of thionyl chloride (

) is preferred over concentrated HCl to drive the reaction to completion and avoid hydrolysis
equilibrium.

Optimized Synthetic Protocol
Reference Grounding: This protocol is adapted from standard amino-alcohol chlorination

methodologies (e.g., Xu et al., J. Org.[1][2][6] Chem. 2008).[2][6]

Reagents:

1-Amino-2-propanol (1.0 eq)[1][2]

Thionyl Chloride (
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) (1.2 eq)[1][2]

Solvent: Dichloromethane (DCM) or Toluene[1][2]

Catalyst: DMF (catalytic amount, optional)

Step-by-Step Workflow:

Preparation: Charge a reaction vessel with 1-amino-2-propanol and dry DCM under an inert

nitrogen atmosphere. Cool the system to 0°C.

Activation: Add

dropwise.[1][2] The reaction is exothermic; maintain internal temperature <10°C to prevent
uncontrolled aziridine formation.[2]

Substitution: reflux the mixture at 40°C for 2–4 hours. The hydroxyl group is converted to a

chlorosulfite intermediate (

), which then collapses via

(with inversion) or

(retention) mechanisms depending on conditions.[1][2] Note: Since the starting material is
chiral (if using pure enantiomer), the mechanism dictates the stereochemistry of the product.

Isolation: Concentrate the solution in vacuo. The product precipitates as the hydrochloride

salt.

Purification: Recrystallize from ethanol/ether to remove residual acidic impurities.

Part 3: Reactivity Profile & Mechanism
The utility of 2-chloropropan-1-amine lies in its duality: it is stable as a salt in acidic conditions

but becomes a highly reactive electrophile upon neutralization.[2]

Mechanism: The Aziridinium Ion Pathway
When the free base is generated (pH > 8), the amine lone pair attacks the chlorine-bearing

carbon. This intramolecular
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reaction forms a highly strained aziridinium ion (protonated 2-methylaziridine).[2] This
intermediate is the actual alkylating species that reacts with nucleophiles (DNA, proteins, or
synthetic precursors).

Visualization of the Pathway:

2-chloropropan-1-amine
(HCl Salt)

Free Amine
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Neutralization (NaOH) 2-Methylaziridinium Ion
(Active Electrophile)

Cyclization (Fast)

Reversible (Cl- attack)

Alkylated Nucleophile
(Drug Conjugate)

Nucleophilic Attack (R-NH2, R-SH)

Click to download full resolution via product page

Figure 1: The activation pathway of 2-chloropropan-1-amine.[1][2] The formation of the

aziridinium ion is the rate-determining step for alkylation.

Regioselectivity in Ring Opening
Once the aziridinium ion is formed, nucleophiles can attack at two positions:

C2 (Substituted Carbon): Sterically hindered but electronically activated.[1][2] Attack here

retains the original skeleton.[2]

C3 (Unsubstituted Carbon): Sterically accessible.[1][2] Attack here results in a rearranged

product (primary amine to secondary amine shift).[1][2] Expert Insight: In most synthetic

applications involving soft nucleophiles, attack occurs at the less hindered C3 position,

effectively "isomerizing" the backbone structure.

Part 4: Applications in Drug Development
1. Synthesis of Diamines and Polyamines Researchers use CID 145855 to synthesize

asymmetric diamines.[1][2] By reacting the hydrochloride salt with a secondary amine (e.g.,

piperazine), one can generate 1-(2-aminopropyl)piperazine derivatives, which are common

pharmacophores in antipsychotic and antihistamine drugs.

2. Heterocycle Formation (Oxathiazolidines) As noted in computational studies (see Ref 1), the

reaction of amino alcohols with thionyl chloride can be diverted to form 1,2,3-oxathiazolidine-2-

oxides if base is present.[1][2][7] However, CID 145855 represents the pathway where

chlorination dominates, serving as a precursor for fusing propyl-amine chains onto larger

heterocycles.
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3. Nitrogen Mustard Analogs While not a drug itself, this compound is a structural analog of

nitrogen mustards (e.g., mechlorethamine). It is used in oncology research to study DNA

alkylation mechanisms, specifically investigating how methyl substitution on the carbon chain

affects DNA cross-linking efficiency compared to unbranched analogs.

Part 5: Safety & Handling Protocols
Critical Warning: 2-Chloropropan-1-amine hydrochloride is a severe vesicant.[2] Upon

contact with skin moisture, it can cyclize to the aziridine, which alkylates keratin and DNA,

causing delayed, painful burns and potential mutagenicity.

Handling Requirements:

Containment: Handle only in a certified chemical fume hood.

PPE: Double nitrile gloves (0.11 mm minimum) and chemical splash goggles are mandatory.

[1][2]

Decontamination: In case of spill, neutralize with a solution of 5% sodium thiosulfate

(nucleophile scavenger) to open the aziridine ring safely before cleaning.

Storage: Store under inert gas (Argon) in a desiccator. Moisture triggers hydrolysis and

degradation.[2]
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World Health Organization (WHO).[2] International Agency for Research on Cancer (IARC).

[2] Monographs on the Evaluation of Carcinogenic Risks to Humans: Aziridines. (Safety

context for the cyclized intermediate).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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